1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one

• IUPAC Name: 1-[1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C18H23FN4O/c19-13-3-4-15-16(12-13)21-17(20-15)7-11-22-9-5-14(6-10-22)23-8-1-2-18(23)24/h3-4,12,14H,1-2,5-11H2,(H,20,21)
• InChI Key: CWMPDEIKZAEMAA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2CCN(CC2)CCC3=NC4=C(N3)C=C(C=C4)F
• Molecular Formula: C18H23FN4O
• Molecular Weight: 330.4 g/mol

Description

1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one is a novel compound that has gained significant attention in scientific research due to its potential in various applications. The compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one is not fully understood. However, studies suggest that the compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one has significant biochemical and physiological effects. The compound has been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer activity. It has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one in lab experiments is its high purity and stability. The compound is also readily available, making it easy to obtain for research purposes. However, one of the limitations of using this compound in lab experiments is its relatively high cost, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one. One potential direction is to investigate its potential in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Another direction is to study its potential in combination with other drugs for enhanced therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one is a novel compound that has shown promising results in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one can be achieved using different methods. One of the commonly used methods involves the reaction of 6-fluoro-1H-benzimidazole-2-carboxylic acid with 1-(4-piperidinyl) pyrrolidin-2-one in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

1-{1-[2-(6-fluoro-1H-benzimidazol-2-yl)ethyl]piperidin-4-yl}pyrrolidin-2-one has been extensively studied for its potential in various scientific research applications. The compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.